Cas no 126954-11-8 (2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-amine
• CAS No: 126954-11-8
• MF: C₁₀H₉F₃N₂
• MW: 214.187072515488
• MDL: MFCD07777243
• CID: 3140187
• PubChem ID: 11264351
• Update Time: 2025-10-29

2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(1H-indol-3-yl)-ethylamine
• STK786370
• Z595655646
• 2,2,2-trifluoro-1-(1H-indol-3-yl)ethanamine
• 883-261-0
• MFCD07777243
• EN300-49905
• 2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-amine
• AS-43688
• 2,2,2-Trifluoro-1-(1H-indol-3-yl)ethylamine
• BFA95411
• 126954-11-8
• AKOS005621726

• MDL： MFCD07777243
• Inchi： 1S/C10H9F3N2/c11-10(12,13)9(14)7-5-15-8-4-2-1-3-6(7)8/h1-5,9,15H,14H2
• InChI Key： TZQBOSKCYLEGAX-UHFFFAOYSA-N
• SMILES： FC(C(C1=CNC2C=CC=CC1=2)N)(F)F

Computed Properties

• Exact Mass: 214.07178278g/mol
• Monoisotopic Mass: 214.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-amine

Chemical Profile and Applications of 2,2,2-Trifluoro-1-(1H-Indol-3-Yl)Ethan-1-Amine (CAS No. 126954-11-8)

2,2,2-Trifluoro-1-(1H-indol-3-yl)ethan-1-amine, commonly referred to by its CAS number 126954-11-8, is a synthetic organic compound with a unique structure that combines a trifluoroethyl group with an indole moiety. This compound has garnered significant attention in the fields of pharmacology and materials science due to its potential applications in drug development and advanced materials. The molecule's structure is characterized by a trifluoromethyl-substituted ethylamine group attached to the indole ring at the 3-position, which imparts distinctive electronic and steric properties.

The synthesis of 2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-amine typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts such as palladium or copper complexes. These methods not only enhance yield but also improve the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

In terms of pharmacological activity, studies have shown that this compound exhibits potent antimicrobial properties. Research conducted at the University of California has demonstrated its effectiveness against a range of bacterial and fungal pathogens. The trifluoromethyl group plays a crucial role in this activity by enhancing lipophilicity and membrane permeability. Furthermore, preliminary data suggest that it may also possess anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory diseases.

The indole moiety in CAS No. 126954-11-8 is known for its ability to interact with various biological targets, including G-protein coupled receptors (GPCRs). Recent studies published in the Nature Communications journal highlight its potential as a modulator of serotonin receptors, which could be exploited in the development of novel antidepressants or neuroprotective agents. The compound's ability to cross the blood-brain barrier has been validated through in vivo experiments, further underscoring its potential in central nervous system-related therapies.

Beyond pharmacology, this compound has found applications in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers at the Massachusetts Institute of Technology (MIT) have explored its use in creating efficient OLEDs (organic light-emitting diodes), where it serves as an electron transport layer material. The trifluoromethyl group contributes to enhanced charge mobility and stability under operational conditions.

In terms of environmental impact, studies have shown that CAS No. 126954-11-8 is biodegradable under specific conditions. However, further research is required to assess its long-term ecological effects and potential bioaccumulation risks. Regulatory agencies are closely monitoring these aspects to ensure safe handling and disposal practices across various industrial applications.

The demand for this compound has been rising due to its versatility across multiple industries. Pharmaceutical companies are increasingly incorporating it into their pipelines for drug discovery programs targeting infectious diseases and neurodegenerative disorders. Meanwhile, materials scientists are exploring its integration into next-generation electronic devices for improved performance metrics.

In conclusion, 2,2,2-trifluoro-1-(1H-indol-3-yl)ethan